Cas no 6945-85-3 (2-chloro-1-(4-nitrophenoxy)-4-phenylbenzene)

• Product Name: 2-chloro-1-(4-nitrophenoxy)-4-phenylbenzene
• CAS No: 6945-85-3
• MF: C₁₈H₁₂ClNO₃
• MW: 325.745783805847
• CID: 1737518
• PubChem ID: 243230
• Update Time: 2025-04-21

2-chloro-1-(4-nitrophenoxy)-4-phenylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(4-nitrophenoxy)-4-phenylbenzene
• 3-chloro-4-(4-nitrophenoxy)biphenyl
• NSC52582
• AC1Q3QKH
• AC1L6B3O
• CTK5C9957
• AR-1F2577
• NSC-52582
• AG-J-90388
• 3-chloro-4-(4-nitrophenoxy)biphenyl; NSC52582; AC1Q3QKH; AC1L6B3O; CTK5C9957; AR-1F2577; NSC-52582; AG-J-90388;
• 2-chloro-1-(4-nitrophenoxy)-4-phenyl-benzene
• DTXSID50287809
• 3-CHLORO-4-(4-NITROPHENOXY)-1,1'-BIPHENYL
• DS-013099
• 6945-85-3

• Inchi： 1S/C18H12ClNO3/c19-17-12-14(13-4-2-1-3-5-13)6-11-18(17)23-16-9-7-15(8-10-16)20(21)22/h1-12H
• InChI Key： QBPFRTRISMTXSS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC(=CC=1)[N+](=O)[O-])C1C=CC=CC=1

Computed Properties

• Exact Mass: 325.05066
• Monoisotopic Mass: 325.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.307
• Boiling Point: 441.4°C at 760 mmHg
• Flash Point: 220.8°C
• Refractive Index: 1.63
• PSA: 52.37
• LogP: 6.23070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers